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Compound of Interest

Compound Name: 4-Methyl-6-phenyl-2H-pyranone

Cat. No.: B149869 Get Quote

An In-depth Technical Guide to 4-Methyl-6-
phenyl-2H-pyranone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological relevance of 4-Methyl-6-phenyl-2H-pyranone, a heterocyclic compound of

interest in medicinal chemistry and drug development.

Chemical Identity and Properties
4-Methyl-6-phenyl-2H-pyranone is a solid organic compound with the CAS number 4467-30-

5.[1][2] It belongs to the 2-pyranone class of lactones. This compound serves as a valuable

precursor in the synthesis of more complex molecules, notably N-hydroxypyridone derivatives.

[3]

Table 1: Chemical and Physical Properties of 4-Methyl-6-phenyl-2H-pyranone
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Property Value Source(s)

CAS Number 4467-30-5 [1][2]

Molecular Formula C₁₂H₁₀O₂ [1][2]

Molecular Weight 186.21 g/mol [1][2]

Physical Form Solid [2]

Solubility Soluble in DMSO (50 mg/mL)

Purity
>99.99% (commercially

available)
[2]

Note: Experimental melting and boiling points for this specific compound are not readily

available in the cited literature. However, structurally similar compounds such as 4-

(methylthio)-2-oxo-6-phenyl-2H-pyran-3-carbonitrile and 6-(4-bromophenyl)-2-oxo-4-(piperidin-

1-yl)-2H-pyran-3-carbonitrile have reported melting points of 200–201 °C and 247–248 °C,

respectively.

Spectroscopic Data (Comparative)
While specific experimental spectra for 4-Methyl-6-phenyl-2H-pyranone are not available in

the reviewed literature, data from structurally related 2-pyranone derivatives can provide

expected spectral characteristics.

Table 2: Expected Spectroscopic Data for 4-Methyl-6-phenyl-2H-pyranone based on

Analogous Compounds
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Spectroscopy Expected Features

¹H NMR

Signals corresponding to a methyl group,

protons on the pyranone ring, and protons of the

phenyl group.

¹³C NMR

Resonances for the methyl carbon, carbons of

the pyranone ring (including a carbonyl carbon),

and carbons of the phenyl ring.

IR (Infrared)

Characteristic absorption bands for a C=O

stretch (lactone), C=C stretches of the pyranone

and phenyl rings, and C-H stretches. For

example, in 6-phenyl-4-methylsulfanyl-2-oxo-

2H-pyran, a strong C=O stretch is observed

around 1731 cm⁻¹.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound (186.21 m/z).

Synthesis Protocols
Multiple synthetic routes to 4-methyl-6-phenyl-2H-pyranone have been suggested, including

a method starting from carbon dioxide and phenyl(2-methyl-1-propenyl) ketone.[4] A general

and adaptable method for the preparation of substituted 4-methyl-2H-pyran-2-ones is detailed

below.

General Experimental Protocol for the Synthesis of 4-
Methyl-2H-pyran-2-ones
This procedure outlines a common method for synthesizing 4-methyl-2H-pyran-2-ones from

methyl ketones.

Workflow Diagram for the General Synthesis of 4-Methyl-2H-pyran-2-ones
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Caption: General workflow for the synthesis of 4-methyl-2H-pyran-2-one derivatives.
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Methodology:

Formation of the Intermediate: A mixture of a methyl ketone (e.g., acetophenone to yield the

phenyl-substituted pyranone) and a 2-molar excess of N,N-dimethylacetamide dimethyl

acetal is refluxed for approximately 3 hours.

Cyclization Reaction: The resulting intermediate, without further purification, is mixed with an

equimolar amount of an N-acylglycine in a large excess of acetic anhydride (approximately

1.25 mL per mmol of the intermediate).

The reaction mixture is heated at 90°C for 4 hours.

Work-up and Isolation:

The acetic anhydride is evaporated under reduced pressure.

Absolute ethanol is added to the residue, and the mixture is cooled.

The precipitated solid product is collected by filtration and washed with a small amount of

cold ethanol.

Further purification can be achieved by column chromatography if necessary.

Instrumentation for characterization would typically include a Perkin-Elmer 2400 CHN Analyzer

for elemental analysis, thin-layer chromatography (TLC) on silica gel cards, and column

chromatography on silica gel.

Biological Activity and Signaling Pathway
4-Methyl-6-phenyl-2H-pyranone is primarily noted for its role as a precursor in the synthesis

of N-hydroxypyridone derivatives. These derivatives have demonstrated significant

cytoprotective effects in astrocytes, which are crucial for brain homeostasis, by shielding them

from oxidative stress induced by agents like hydrogen peroxide.[3]

The protective mechanism involves the enhancement of mitochondrial functionality.

Specifically, these N-hydroxypyridone compounds have been shown to inhibit the hydrogen

peroxide-induced decline of the mitochondrial membrane potential and a reduction in the

oxygen consumption rate, ultimately improving cell viability.
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Caption: Protective mechanism of N-hydroxypyridone derivatives in astrocytes.

Experimental Protocols for Biological Assays
The following are generalized protocols for assessing the mitochondrial protective effects

observed with derivatives of 4-Methyl-6-phenyl-2H-pyranone.

Measurement of Mitochondrial Membrane Potential
This protocol utilizes the fluorescent probe Rhodamine 123, which accumulates in mitochondria

in a membrane potential-dependent manner.
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Cell Preparation: Seed astrocytes in a suitable plate format (e.g., 96-well plate for

fluorescence microscopy or a 6-well plate for flow cytometry). Treat the cells with the test

compound (N-hydroxypyridone derivative) followed by exposure to hydrogen peroxide to

induce oxidative stress. A positive control group treated with a mitochondrial uncoupler like

CCCP should be included.

Staining:

Prepare a Rhodamine 123 working solution (typically 1-20 µM) in a serum-free medium or

PBS.

Remove the culture medium from the cells and wash with PBS if necessary.

Add the Rhodamine 123 working solution to cover the cells and incubate at 37°C for 20-60

minutes, protected from light.

Washing: After incubation, discard the staining solution and wash the cells twice with a pre-

warmed medium.

Detection:

Fluorescence Microscopy/Plate Reader: Add fresh medium and measure the fluorescence

intensity. For Rhodamine 123, the excitation wavelength is approximately 507 nm, and the

emission wavelength is around 529 nm.

Flow Cytometry: If required, detach the cells, resuspend them in fresh medium, and

analyze them using a flow cytometer with filter sets appropriate for FITC or GFP.

Analysis: A decrease in fluorescence intensity in the hydrogen peroxide-treated group

compared to the control indicates mitochondrial depolarization. A restoration of fluorescence

in the cells pre-treated with the test compound suggests a protective effect on the

mitochondrial membrane potential.

Measurement of Oxygen Consumption Rate (OCR)
This protocol is typically performed using a specialized instrument such as the Seahorse XF

Extracellular Flux Analyzer.
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Cell Plating: Seed astrocytes onto a Seahorse XF cell culture microplate at a predetermined

density and allow them to adhere.

Treatment: Treat the cells with the test compound and/or hydrogen peroxide as required by

the experimental design.

Assay Preparation: One hour before the assay, replace the culture medium with a pre-

warmed Seahorse XF assay medium and incubate the plate at 37°C in a non-CO₂ incubator.

Instrument Setup and Calibration: Calibrate the Seahorse XF Analyzer with the provided

calibration solution. Load the sensor cartridge with compounds that modulate mitochondrial

respiration (e.g., oligomycin, FCCP, rotenone/antimycin A) to be injected during the assay.

Measurement: Place the cell culture plate into the Seahorse XF Analyzer. The instrument will

measure the oxygen concentration in the transient micro-chamber in real-time to calculate

the OCR.

Data Analysis: The OCR data provides insights into basal respiration, ATP-linked respiration,

maximal respiration, and non-mitochondrial respiration. A decrease in OCR upon hydrogen

peroxide treatment and its rescue by the test compound would indicate a protective effect on

mitochondrial respiration.

Conclusion
4-Methyl-6-phenyl-2H-pyranone is a key synthetic intermediate with significant potential in the

development of neuroprotective agents. Its derivatives have shown promise in protecting

astrocytes from oxidative damage by preserving mitochondrial function. This guide provides

foundational data and methodologies to aid researchers in the synthesis, characterization, and

biological evaluation of this compound and its derivatives. Further research is warranted to fully

elucidate the specific molecular targets and signaling pathways involved in its cytoprotective

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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